Ethyl 4,6-dibromoquinoline-3-carboxylate
Description
Ethyl 4,6-dibromoquinoline-3-carboxylate (EBDQ) is an organic compound with a unique structure and a wide range of applications in the scientific research field. It is a brominated quinoline derivative that has been used in various laboratory experiments and studies, and its properties have been explored in detail.
Scientific Research Applications
Novel Compound Synthesis
One of the primary applications of ethyl 4,6-dibromoquinoline-3-carboxylate is in the synthesis of novel compounds. It has been used as a precursor in the facile and inexpensive synthesis of a series of novel methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives. These compounds were synthesized via one-pot reactions, showcasing the versatility of ethyl 4,6-dibromoquinoline-3-carboxylate in facilitating complex chemical transformations (Gao et al., 2011).
Potential Antibacterial Agents
Research on quinoline-3-carboxylates has highlighted their potential as antibacterial agents. A study on ethyl-2-chloroquinoline-3-carboxylates, which are structurally related to ethyl 4,6-dibromoquinoline-3-carboxylate, demonstrated moderate in vitro antibacterial activity against Bacillus subtilis and Vibrio cholera. This suggests that derivatives of ethyl 4,6-dibromoquinoline-3-carboxylate could be explored for their antibacterial properties (Krishnakumar et al., 2012).
Antimicrobial Applications
The compound has also been used as a building block in synthesizing derivatives with potential antimicrobial activity. For instance, derivatives of ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate were synthesized and exhibited significant to moderate antimicrobial activity against various bacteria and fungi (Abdel-Mohsen, 2014).
Synthesis of Anticancer Agents
Furthermore, novel ethyl (substituted)phenyl-4-oxothiazolidin-3-yl)-1-ethyl-4-oxo-1,4-dihydroquinoline-3-carboxylates have been synthesized as potential anticancer agents. These compounds were prepared from reactions between aminoquinolones and arenealdehydes and evaluated for their cytotoxicity against various cancer cell lines, demonstrating the potential of ethyl 4,6-dibromoquinoline-3-carboxylate derivatives in cancer research (Facchinetti et al., 2015).
properties
IUPAC Name |
ethyl 4,6-dibromoquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Br2NO2/c1-2-17-12(16)9-6-15-10-4-3-7(13)5-8(10)11(9)14/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVAKXJZEXZQQIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=CC2=C1Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Br2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00677913 |
Source
|
| Record name | Ethyl 4,6-dibromoquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00677913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
359.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4,6-dibromoquinoline-3-carboxylate | |
CAS RN |
1242260-51-0 |
Source
|
| Record name | Ethyl 4,6-dibromoquinoline-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00677913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(Benzo[d][1,3]dioxol-5-yl)-5-(trifluoromethyl)benzoic acid](/img/structure/B572051.png)
![Ethyl 6-phenylimidazo[1,2-a]pyrazine-2-carboxylate](/img/structure/B572052.png)
